3-Methylflavone-8-carboxylic acid (MFCA)
3-Methylflavone-8-carboxylic acid (MFCA)
3-methylflavone-8-carboxylic acid is a member of the class of flavones that is flavone substituted at position 3 by a methyl group and at position 8 by a carboxylic acid group. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor. It is a member of flavones and an oxo monocarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
3468-01-7
VCID:
VC0195188
InChI:
InChI=1S/C17H12O4/c1-10-14(18)12-8-5-9-13(17(19)20)16(12)21-15(10)11-6-3-2-4-7-11/h2-9H,1H3,(H,19,20)
SMILES:
CC1=C(OC2=C(C1=O)C=CC=C2C(=O)O)C3=CC=CC=C3
Molecular Formula:
C17H12O4
Molecular Weight:
280.27 g/mol
3-Methylflavone-8-carboxylic acid (MFCA)
CAS No.: 3468-01-7
Impurities
VCID: VC0195188
Molecular Formula: C17H12O4
Molecular Weight: 280.27 g/mol
Purity: > 95%
CAS No. | 3468-01-7 |
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Product Name | 3-Methylflavone-8-carboxylic acid (MFCA) |
Molecular Formula | C17H12O4 |
Molecular Weight | 280.27 g/mol |
IUPAC Name | 3-methyl-4-oxo-2-phenylchromene-8-carboxylic acid |
Standard InChI | InChI=1S/C17H12O4/c1-10-14(18)12-8-5-9-13(17(19)20)16(12)21-15(10)11-6-3-2-4-7-11/h2-9H,1H3,(H,19,20) |
Standard InChIKey | KMMBBZOSQNLLMN-UHFFFAOYSA-N |
SMILES | CC1=C(OC2=C(C1=O)C=CC=C2C(=O)O)C3=CC=CC=C3 |
Canonical SMILES | CC1=C(OC2=C(C1=O)C=CC=C2C(=O)O)C3=CC=CC=C3 |
Appearance | White solid |
Melting Point | 234-238 °C |
Description | 3-methylflavone-8-carboxylic acid is a member of the class of flavones that is flavone substituted at position 3 by a methyl group and at position 8 by a carboxylic acid group. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor. It is a member of flavones and an oxo monocarboxylic acid. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 3-Methyl-2-phenylchromone-8-carboxylic Acid; |
PubChem Compound | 77016 |
Last Modified | Nov 11 2021 |
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